

interference in creatine kinase assays and how to avoid them

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *Sodium creatine phosphate
dibasic tetrahydrate*

Cat. No.: *B7821448*

[Get Quote](#)

Technical Support Center: Creatine Kinase (CK) Assays

A Guide to Identifying and Mitigating Interference for Researchers and Drug Development Professionals

Welcome to the technical support center for Creatine Kinase (CK) assays. As a Senior Application Scientist, I've designed this guide to move beyond simple protocols and provide you with the causal explanations and field-proven insights necessary to ensure the integrity of your results. This resource is structured as a series of frequently asked questions and in-depth troubleshooting guides to directly address the challenges you may encounter during your experiments.

Frequently Asked Questions (FAQs)


This section addresses the most common questions regarding the principles and potential pitfalls of CK assays.

Q1: What is the fundamental principle of a typical CK activity assay?

A1: Most commercially available CK activity assays are coupled enzyme assays that function in a multi-step process. The rate of the final reaction, measured spectrophotometrically, is directly proportional to the CK activity in the sample.[1]

- **Primary Reaction:** Creatine Kinase (CK) in the sample catalyzes the transfer of a phosphate group from phosphocreatine (PCr) to adenosine diphosphate (ADP), generating creatine and adenosine triphosphate (ATP).
- **Coupled Reactions:** The newly formed ATP is utilized in subsequent reactions. Hexokinase uses the ATP to phosphorylate glucose, creating glucose-6-phosphate (G6P). Then, glucose-6-phosphate dehydrogenase (G6PDH) oxidizes G6P, which reduces NADP⁺ to NADPH.[2]
- **Detection:** The rate of NADPH production is monitored by measuring the increase in absorbance at 340 nm.[1]

Below is a diagram illustrating this reaction cascade.



[Click to download full resolution via product page](#)

Coupled enzyme reaction for CK activity assay.

Q2: What are the most common sources of interference in CK assays?

A2: The most prevalent issues that can compromise the accuracy of your CK assay results are hemolysis, contamination with adenylate kinase (AK), and the presence of certain drugs or endogenous substances in the sample.[3][4][5] Each of these can lead to falsely elevated or, in some cases, inhibited results.

Q3: How does hemolysis interfere with the assay and lead to falsely elevated results?

A3: Hemolysis, the rupture of red blood cells (erythrocytes), is a significant source of interference.[6] While erythrocytes do not contain CK, they release several components that interfere with the coupled assay chemistry.[7][8]

- **Adenylate Kinase (AK):** This is the primary culprit.[3] AK released from red blood cells can also generate ATP from ADP, mimicking the primary CK reaction and leading to a substantial false-positive signal.[9]
- **ATP and G6PD:** Erythrocytes also release ATP and glucose-6-phosphate dehydrogenase (G6PD), which are key components of the coupled reaction. Their release artificially boosts the reaction rate, further inflating the apparent CK activity.[7][10]
- **Spectral Interference:** Hemoglobin released during hemolysis increases absorbance at shorter wavelengths, which can interfere with spectrophotometric readings, although modern dual-wavelength analyzers can often correct for this.[7]

Q4: I'm working with tissue lysates. How can I mitigate interference from endogenous adenylate kinase?

A4: Adenylate kinase (AK), also known as myokinase, is abundant in muscle and other tissues and represents a major challenge.[11] Because it catalyzes the reaction $2 \text{ ADP} \rightleftharpoons \text{ATP} + \text{AMP}$, it directly generates the same intermediate (ATP) as CK, causing falsely high readings.[9]

The most effective mitigation strategy is to add specific AK inhibitors to your reaction mixture. A combination of Adenosine Monophosphate (AMP) and Diadenosine Pentaphosphate (Ap5A) is


widely recommended and used in many commercial kits.^{[11][12][13]} Ap5A is a potent inhibitor of AK from erythrocytes and muscle, while AMP helps inhibit liver-derived AK.^{[9][14]}

Troubleshooting Guide

This guide provides a structured approach to diagnosing and resolving common issues encountered during CK assays.

Problem: Unexpectedly High CK Activity

If your CK readings are higher than anticipated, follow this workflow to identify the root cause.



[Click to download full resolution via product page](#)

Troubleshooting workflow for high CK activity.

Problem: Unexpectedly Low or No CK Activity

Low CK activity can be just as problematic as high activity. It may indicate the presence of inhibitors or issues with enzyme stability.

- Possible Cause 1: Poor Sample Stability. CK activity is notoriously unstable. Samples should be assayed as soon as possible after collection.[\[10\]](#) If storage is necessary, keep samples on ice for short-term storage (a few hours) or at -80°C for long-term storage.[\[15\]](#) Avoid repeated freeze-thaw cycles, as this can lead to a loss of enzyme activity.[\[16\]](#)
- Possible Cause 2: Presence of Inhibitors. Your sample may contain endogenous or exogenous substances that inhibit CK or one of the coupling enzymes. This can include chelating agents like EDTA or certain metal ions.[\[11\]](#)
 - How to Diagnose: Perform a spike and recovery experiment. Add a known amount of CK standard (the "spike") to your sample and a control buffer. If you recover significantly less than 100% of the spiked activity in your sample compared to the control, an inhibitor is likely present.
- Possible Cause 3: Suboptimal Assay Conditions. Ensure the assay's pH and temperature are within the optimal range for the enzyme as specified by the kit manufacturer.[\[11\]](#) Verify that all reagents, especially substrates, have not expired and were stored correctly.

Summary of Common Interferences

The following table provides a quick reference for common interferences, their mechanisms, and recommended mitigation strategies.

Interferent	Mechanism of Interference	Effect on CK Activity	Mitigation Strategy
Hemolysis	Release of Adenylate Kinase (AK), ATP, and G6PD from erythrocytes.[3][7]	Falsely High	Use fresh, non-hemolyzed samples. Centrifuge samples properly to pellet all red blood cells.[5]
Adenylate Kinase (AK)	Catalyzes ATP formation from ADP, mimicking the CK reaction.[9][17]	Falsely High	Add specific inhibitors to the assay reagent, such as a combination of Ap5A and AMP.[11][12]
Certain Drugs	Direct interaction with assay reagents or inhibition of enzyme activity.[4]	Variable (High or Low)	Review sample source history. If possible, use an alternative assay method (e.g., immunoassay) that is not susceptible to the interfering drug.[18]
High Bilirubin	Can cause spectral interference in some spectrophotometric methods.[18]	Variable	Use an assay system with appropriate blanking or a method less susceptible to this interference.
Lipemia (High Lipids)	Can cause turbidity, leading to light scattering and spectral interference. [5]	Variable	Centrifuge samples at high speed to pellet lipids or use a clearing agent.
Improper Storage	Loss of CK enzymatic activity over time, especially at room temperature or with	Falsely Low	Assay samples as fresh as possible. Store on ice for short

freeze-thaw cycles.
[\[10\]](#)[\[15\]](#)

periods or at -80°C for
long-term storage.

Key Experimental Protocols

Protocol 1: Mitigating Adenylate Kinase (AK) Interference

This protocol describes the inclusion of inhibitors to suppress AK activity, ensuring that the measured signal is specific to CK.

- Prepare Inhibitor Stock Solutions:
 - Prepare a 10 mM stock solution of Diadenosine Pentaphosphate (Ap5A) in high-purity water.
 - Prepare a 1 M stock solution of Adenosine Monophosphate (AMP) in high-purity water.
- Prepare Working Reagent:
 - To your final CK assay reaction buffer, add the inhibitor stocks to achieve the recommended final concentrations.
 - Recommended Final Concentrations: 10 µM Ap5A and 5 mM AMP.[\[9\]](#)[\[14\]](#)
- Run the Assay:
 - Pre-incubate your sample with the inhibitor-containing assay buffer for 5-10 minutes to ensure complete inhibition of AK before starting the reaction.
 - Initiate the reaction by adding the final substrate (typically phosphocreatine).
 - Proceed with the kinetic measurement at 340 nm.

Protocol 2: Spike and Recovery for Inhibitor Detection

This experiment is crucial for determining if your sample matrix is suppressing CK activity.

- Prepare Samples:
 - Sample A (Control): Assay Buffer + Known amount of CK Standard (e.g., 5 µL of standard).
 - Sample B (Spiked Sample): Your Test Sample + Same known amount of CK Standard (e.g., 5 µL of standard).
 - Sample C (Endogenous): Your Test Sample + Assay Buffer (instead of standard).
- Assay All Samples: Run the CK activity assay on all three preparations under identical conditions.
- Calculate Recovery:
 - Measure the activity in U/L for all three samples: Activity(A), Activity(B), and Activity(C).
 - Calculate the percent recovery using the formula: $\% \text{ Recovery} = [(\text{Activity(B)} - \text{Activity(C)}) / \text{Activity(A)}] * 100$
- Interpret Results:
 - A recovery of 85-115% generally indicates that there is no significant inhibition from the sample matrix.
 - A recovery of <85% strongly suggests the presence of an inhibitor in your sample.

Alternative Methodologies

When enzymatic activity assays prove problematic due to unavoidable interferences, consider using an immunoassay. Methods like ELISA or mass immunoassays measure the concentration of CK protein (e.g., CK-MM or CK-MB) rather than its activity.^{[18][19]} These methods are not affected by adenylate kinase or inhibitors of enzymatic activity and can offer higher specificity, though they will not provide data on enzymatic function.^{[19][20]}

References

- Baran, A., & Keşkek, S.Ö. (2005). CK-MB activity and hemolysis: Where the interference begins? Turkish Journal of Biochemistry, 30(3), 216-219. [\[Link\]](#)
- Greenson, N., & Farber, S. J. (1988). The effect of hemolysis on creatine kinase determination. JAMA, 260(21), 3139. [\[Link\]](#)
- Szasz, G., Gerhardt, W., Gruber, W., & Bernt, E. (1976). Creatine kinase in serum: 2. Interference of adenylate kinase with the assay. Clinical Chemistry, 22(11), 1806-1811. [\[Link\]](#)
- Rao, P. S., & Mueller, H. S. (1994). Adenylate kinase mimics creatine kinase-MM isoenzyme in a CK isoenzyme electrophoresis assay. Journal of clinical laboratory analysis, 8(3), 172-175. [\[Link\]](#)
- Szasz, G., Gruber, W., & Bernt, E. (1976). Creatine kinase in serum: 3. Further study of adenylate kinase inhibitors. Clinical Chemistry, 22(11), 1812-1816. [\[Link\]](#)
- Dökmetaş, H. S., Dökmetaş, I., & Aydın, S. (2006). Effects of hemolysis on the assays of serum CK, CK-MB activities and CK-MB (mass), troponin and myoglobin measurements. Journal of Medical Sciences, 26(4), 331-336. [\[Link\]](#)
- Szasz, G., Gerhardt, W., Gruber, W., & Bernt, E. (1976). Creatine kinase in serum: 2. Interference of adenylate kinase with the assay. Semantic Scholar. [\[Link\]](#)
- Dökmetaş, H. S., Dökmetaş, I., & Aydın, S. (2006). Effects of hemolysis on the assays of serum CK, CK-MB activities and CK-MB (MASS), troponin and myoglobin measurements. ResearchGate. [\[Link\]](#)
- Harff, G. A. (1998). Effects of haemolysis on the creatine kinase-MB assay. Annals of clinical biochemistry, 35(4), 556-558. [\[Link\]](#)
- Szasz, G., Gerhardt, W., Gruber, W., & Bernt, E. (1976). Creatine kinase in serum: 2. Interference of adenylate kinase with the assay. Clinical Chemistry, 22(11), 1806–1811. [\[Link\]](#)
- Walker, H. K., Hall, W. D., & Hurst, J. W. (Eds.). (1990). Clinical Methods: The History, Physical, and Laboratory Examinations. 3rd edition. Butterworths. [\[Link\]](#)

- Jackson, M. J., & Edwards, R. H. (1988). Interferences with assay of creatine kinase activity in vitro. Medical science research, 16(11), 559-561. [\[Link\]](#)
- Harper, H. (2023). Creatine Kinase (CK) Testing: Understanding Your High and Low Results. Health.com. [\[Link\]](#)
- Siddiqui, M., & Ansar, S. (2023). Creatine Kinase MB. In StatPearls. StatPearls Publishing. [\[Link\]](#)
- Léon, A., Barbé, F., Rabaud, C., & Aimone-Gastin, I. (2013). An unusual interference in CK MB assay caused by a macro enzyme creatine phosphokinase (CK) type 2 in HIV-infected patients. Clinical chemistry and laboratory medicine, 51(2), e27–e29. [\[Link\]](#)
- Saun, T. J. (1970). Comparison of Four Methods for Measuring Creatine Phosphokinase. American Journal of Clinical Pathology, 53(6), 948–955. [\[Link\]](#)
- Lent, R. W., Goldschmidt, H. M., & Adler, D. J. (1976). Interference by creatine with determination of serum creatine kinase. Clinical Chemistry, 22(10), 1741-1743. [\[Link\]](#)
- Assay Genie. (n.d.). Creatine Kinase (CK) Activity Assay Kit Technical Manual. Assay Genie. [\[Link\]](#)
- RayBiotech. (2023). Creatine Kinase Activity Assay. RayBiotech. [\[Link\]](#)
- Pathology Tests Explained. (2022). CK (Creatine kinase). Pathology Tests Explained. [\[Link\]](#)
- MedlinePlus. (2023). Creatine Kinase. MedlinePlus Medical Test. [\[Link\]](#)
- Gencer, E., Akbulut, E., & Smith, M. (2020). In Vitro Demonstration of Drug-Reagent Interactions Among Commonly Used Parenteral Drugs in Cardiology. Medical science monitor : international medical journal of experimental and clinical research, 26, e925232. [\[Link\]](#)
- Cornell University College of Veterinary Medicine. (n.d.). Creatine kinase (CK). eClinpath. [\[Link\]](#)
- Cleveland Clinic. (2022). Creatine Kinase (CK). Cleveland Clinic. [\[Link\]](#)

- Hørder, M., Elser, R. C., Gerhardt, W., Mathieu, M., & Sampson, E. J. (1991). Recommended Method for the Determination of Creatine Kinase in Blood. Scandinavian Journal of Clinical and Laboratory Investigation, 51(S205), 1-36. [[Link](#)]
- Baran, A., & Keşkek, S.Ö. (2005). CK-MB activity and hemolysis: Where the interference begins? ResearchGate. [[Link](#)]
- Edmunds, S., Manieri, A., & Mukerji, P. (2009). Development and validation of a sensitive immunoassay for the skeletal muscle isoform of creatine kinase. Journal of science and medicine in sport, 12(4), 509–513. [[Link](#)]
- Centers for Disease Control and Prevention (CDC). (n.d.). Creatine kinase (CPK). CDC Laboratory Procedure Manual. [[Link](#)]
- Testing.com. (2022). Creatine Kinase (CK) Blood Test. Testing.com. [[Link](#)]
- Reaction Biology. (n.d.). Kinase Profiling & Screening. Reaction Biology. [[Link](#)]
- Edmunds, S., Manieri, A., & Mukerji, P. (2009). Development and validation of a sensitive immunoassay for the skeletal muscle isoform of creatine kinase. ResearchGate. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. raybiotech.com](https://raybiotech.com) [raybiotech.com]
- [2. eclinpath.com](https://eclinpath.com) [eclinpath.com]
- [3. The effect of hemolysis on creatine kinase determination - PubMed](#) [pubmed.ncbi.nlm.nih.gov]
- [4. In Vitro Demonstration of Drug-Reagent Interactions Among Commonly Used Parenteral Drugs in Cardiology - PubMed](#) [pubmed.ncbi.nlm.nih.gov]
- [5. wwwn.cdc.gov](https://wwwn.cdc.gov) [wwwn.cdc.gov]

- 6. Effects of haemolysis on the creatine kinase-MB assay - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. web.citius.technology [web.citius.technology]
- 8. researchgate.net [researchgate.net]
- 9. academic.oup.com [academic.oup.com]
- 10. assaygenie.com [assaygenie.com]
- 11. benchchem.com [benchchem.com]
- 12. Creatine kinase in serum: 3. Further study of adenylate kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. [PDF] Creatine kinase in serum: 2. Interference of adenylate kinase with the assay. | Semantic Scholar [semanticscholar.org]
- 14. academic.oup.com [academic.oup.com]
- 15. sigmaaldrich.com [sigmaaldrich.com]
- 16. Creatine Kinase Activity Assay Kit (Colorimetric) (ab155901) | Abcam [abcam.com]
- 17. Adenylate kinase mimics creatine kinase-MM isoenzyme in a CK isoenzyme electrophoresis assay - PubMed [pubmed.ncbi.nlm.nih.gov]
- 18. Creatine Kinase MB: Diagnostic Utility and Limitations - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 19. Development and validation of a sensitive immunoassay for the skeletal muscle isoform of creatine kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
- 20. researchgate.net [researchgate.net]
- To cite this document: BenchChem. [interference in creatine kinase assays and how to avoid them]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b7821448/docs#interference-in-creatine-kinase-assays-and-how-to-avoid-them>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)